N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide

• IUPAC Name: N-[2-(cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide
• InChI: InChI=1S/C11H13N3O/c1-2-11(15)14-9-6-12-10(13-7-9)5-8-3-4-8/h2,6-8H,1,3-5H2,(H,14,15)
• InChI Key: OKHNTHVUYLQURA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CN=C(N=C1)CC2CC2
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in scientific research. This compound is a member of the pyrimidine family and has been investigated for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide has been investigated for its potential applications in scientific research. One of the primary areas of interest is its pharmacological properties. Studies have shown that this compound has the potential to act as a potent inhibitor of certain enzymes, making it a promising candidate for the development of new drugs for the treatment of various diseases.

Mechanism Of Action

The mechanism of action of N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, including tyrosine kinases and cyclin-dependent kinases. By inhibiting these enzymes, this compound may be able to block the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells in vitro. Additionally, it has been shown to have anti-inflammatory properties and may be able to reduce the severity of certain inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the primary advantages of using N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide in lab experiments is its potential as a potent inhibitor of certain enzymes. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, there are also some limitations to using this compound in lab experiments. For example, it may have limited solubility in certain solvents, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide. One area of interest is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, there is a need for more research on the potential advantages and limitations of using N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide in lab experiments, including its solubility and stability in various experimental settings.
Conclusion:
In conclusion, N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide is a chemical compound with significant potential for scientific research. Its pharmacological properties, mechanism of action, and biochemical and physiological effects make it a promising candidate for the development of new drugs for the treatment of various diseases. While there are some limitations to using this compound in lab experiments, further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide has been reported in the literature. One of the most commonly used methods involves the reaction of 2-cyclopropylmethyl-5-iodopyrimidine with propargylamine in the presence of a palladium catalyst. The resulting product is then treated with acetic acid to yield N-[2-(Cyclopropylmethyl)pyrimidin-5-yl]prop-2-enamide.